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Introduction

Reactive Red 180 is a single azo, water-soluble anionic dye widely utilized in the textile
industry for dyeing cellulosic fibers such as cotton, linen, and viscose.[1][2][3] Its popularity
stems from the formation of a strong, permanent covalent bond with the hydroxyl groups of
cellulose fibers under alkaline conditions.[4][5] This bond results in excellent wet fastness
properties.[6] Reactive Red 180 is classified as a "hot brand" reactive dye, indicating that it
requires higher temperatures for optimal fixation.[5][7][8] It is suitable for various dyeing
techniques, including exhaust, pad-batch, and printing methods.[2]

Principle of Reactive Dyeing on Cotton
The dyeing process for cotton with reactive dyes occurs in three main stages:

» Exhaustion: In a neutral aqueous solution, the dye molecules are adsorbed onto the surface
of the cotton fibers. This process is facilitated by the addition of an electrolyte, such as
Glauber's salt (sodium sulfate) or common salt (sodium chloride).[6][9] Cotton fibers have a
negative surface charge in water, which repels the anionic dye molecules. The salt
neutralizes this charge, reducing the repulsion and allowing the dye to move closer to the
fiber.[4][6]
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o Fixation: The pH of the dyebath is raised by adding an alkali, most commonly soda ash
(sodium carbonate).[4][6] The alkaline conditions activate the hydroxyl groups of the
cellulose in the cotton fiber, enabling them to nucleophilically attack the reactive group of the
dye molecule. This forms a stable, covalent ether linkage between the dye and the fiber.[5]
[10]

o Wash-off: After fixation, a significant portion of the dye remains unfixed on the fiber or has
reacted with water (hydrolysis). A thorough washing and soaping process is crucial to
remove this hydrolyzed and unfixed dye.[5][11] This step ensures high color fastness and
prevents bleeding of the color in subsequent washes.[11]

Key Auxiliaries and Their Functions

A successful dyeing process relies on the precise use of several chemical auxiliaries. Their
roles are summarized in the table below.
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Auxiliary Agent

Chemical Name(s)

. Typical
Function .
Concentration

Electrolyte

Sodium Sulfate
(Glauber's Salt) or
Sodium Chloride

(Common Salt)

Promotes the
exhaustion of the dye
from the liquor onto
the fiber by

neutralizing the

20 - 100 g/L (Varies
with shade depth)[9]
negative surface

charge of cotton.[6]

[12]

Fixing Agent (Alkali)

Sodium Carbonate
(Soda Ash)

Raises the dyebath
pH (to 10.5-11.5) to
catalyze the covalent 5 - 20 g/L (Varies with
reaction between the shade depth)[8][13]
dye and the cellulose

fiber.[4][5]

Sequestering Agent

EDTA, Sodium

Hexametaphosphate

Chelates heavy metal

ions (e.g., Ca2*, Mg2+,

Fe3*) in hard water,

preventing them from

_ _ _ 05-2¢g/L
interfering with the

dye and causing

shade variations or

dullness.[11][14]

Wetting Agent

Non-ionic or Anionic

Surfactants

Reduces the surface
tension of the dye
liguor, ensuring rapid
a ] g ] P 05-1g/L
and uniform wetting of
the cotton material.

[14]
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Promotes uniform and
even distribution of
Levelling Agent Anionic Surfactants the dye on the fabric, 05-2¢g/L
preventing patchiness.
[11][14]

Minimizes the
formation of creases

o and abrasion marks
Lubricating agents i i
) ) on the fabric during
Anti-creasing Agent (e.g., Polyethylene ] 1-2g/L
the exhaust dyeing
Glycol) )
process, especially for

delicate materials.[11]
[15]

Removes unfixed and
hydrolyzed dye from
o the fabric surface
) Anionic Detergent / ) )
Soaping Agent during the post-dyeing 1-2g/L
Surfactant ) )
wash-off, improving
wet fastness

properties.[11][14]

Experimental Protocols

Two primary methods for applying Reactive Red 180 to cotton are the exhaust dyeing method
and the cold pad-batch method.

Protocol 1: Exhaust Dyeing Method (Laboratory Scale)

This method is a batch process suitable for dyeing yarn or fabric pieces in a laboratory dyeing
machine or beaker. The recipe is adjusted based on the desired depth of shade.

Materials and Equipment:
e Scoured and bleached 100% cotton fabric

» Reactive Red 180 dye powder

© 2026 BenchChem. All rights reserved. 4/12 Tech Support


https://www.bluelakechem.com/dyeing-auxiliaries/
https://textileengineering.net/dyeing-auxiliaries-and-their-uses/
https://www.bluelakechem.com/dyeing-auxiliaries/
https://fineotex.com/blog-7-essential-textile-auxiliaries-revolutionising-fabric-processing/?scfm-mobile=1
https://www.bluelakechem.com/dyeing-auxiliaries/
https://textileengineering.net/dyeing-auxiliaries-and-their-uses/
https://www.benchchem.com/product/b12380738/docs?utm_src=pdf-body#application-notes-dyeing-cotton-with-reactive-red-180
https://www.benchchem.com/product/b12380738/docs?utm_src=pdf-body#application-notes-dyeing-cotton-with-reactive-red-180
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380738?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e Glauber's salt (Na2S0a4)

e Soda ash (Na2COs)

o Acetic acid (for pH adjustment)

e Soaping agent

o Laboratory-grade water

o Beaker dyeing machine or water bath with stirrer

e pH meter, thermometer, weighing balance

o Glassware (beakers, graduated cylinders)

Recipe Parameters:

The quantities of dye, salt, and alkali are calculated based on the weight of the fabric (0.w.f)
and the volume of the dye liquor.

Parameter Pale Shades Medium Shades Dark Shades

Reactive Red 180 (%

owt) 0.5% 2.0% 4.0%

Glauber's Salt (g/L) 40 60 80

Soda Ash (g/L) 10 15 20

Liquor Ratio (M:L) 1:20 1:15 1:10

Dyeing Temperature 80-85°C|[8] 80-85°C|[8] 80-85°C[8]

Fixation Time 45 min 60 min 75 min
Procedure:

o Pre-treatment: Ensure the cotton fabric is well-scoured and bleached to remove impurities
and achieve uniform absorbency. Weigh the dry fabric.
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» Dye Bath Preparation:

o Calculate the required volume of water based on the fabric weight and the desired liquor
ratio.

o Set the dyebath with the calculated volume of water and add a sequestering agent (e.g., 1
g/L) and an anti-creasing agent (e.g., 1 g/L).

o Adjust the initial pH of the bath to 6.0-7.0 using a small amount of acetic acid.[8]
o Heat the bath to 40°C.
e Dyeing - Exhaustion Phase:

o Separately dissolve the pre-calculated amount of Reactive Red 180 dye in a small
amount of warm water and add it to the dyebath.

o Immerse the cotton fabric in the dyebath and run for 10 minutes to ensure even wetting.

o Gradually raise the temperature to the target dyeing temperature (e.g., 80°C) over 30
minutes.[8]

o During the temperature rise, add the pre-calculated amount of Glauber's salt in three equal
portions at 10-minute intervals.[3]

o Once the target temperature is reached, continue running the machine for another 30
minutes to allow for dye exhaustion.

e Dyeing - Fixation Phase:
o Separately dissolve the pre-calculated amount of soda ash in hot water and cool it down.

o Add the soda ash solution to the dyebath slowly over 10-15 minutes to avoid unlevel
dyeing.[6]

o Continue the dyeing process at 80-85°C for the specified fixation time (45-75 minutes).[3]

» Post-treatment (Wash-off):
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o Drain the dyebath.
o Rinse the fabric with cold water for 10 minutes.
o Perform a hot rinse at 70°C for 10 minutes.

o Treat the fabric in a fresh bath with a soaping agent (e.g., 2 g/L) at 95°C for 15 minutes to
remove all unfixed dye.[5]

o Rinse again with hot water, followed by cold water, until the rinse water is clear.

e Drying: Squeeze the excess water from the fabric and air-dry or oven-dry at a moderate
temperature.

Protocol 2: Cold Pad-Batch (CPB) Method

This semi-continuous method is highly efficient, saving water, energy, and chemicals, as it
operates at ambient temperature and eliminates the need for salt.[16][17]

Materials and Equipment:

Scoured and bleached 100% cotton fabric

» Reactive Red 180 dye

e Soda Ash (Sodium Carbonate) or a mixed alkali system

o Wetting agent

» Urea (optional, to improve dye solubility and prevent drying)
o Laboratory padding mangle

 Plastic film for batching

e Apparatus for wash-off

Recipe Parameters:
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Parameter Typical Value
Reactive Red 180 10 - 40 g/L
Soda Ash 15-25¢g/L
Wetting Agent 1-2g/L
Urea 40 - 50 g/L[18]
Padding Temperature 20 - 30°C[18]
Wet Pick-up 70 - 80%
Batching Time 12 - 24 hours
Procedure:

e Pad Liquor Preparation:

o Prepare the dye solution by dissolving Reactive Red 180, urea, and the wetting agent in
about two-thirds of the required water volume.

o In a separate container, prepare the alkali solution by dissolving soda ash in the remaining
one-third of the water.

o Just before padding, mix the dye solution and the alkali solution. This is done immediately
before use to prevent premature dye hydrolysis.[18]

o Padding:

o Feed the ready-for-dyeing (RFD) cotton fabric through the trough of the padding mangle
containing the prepared pad liquor.

o Pass the fabric through the nips of the mangle, ensuring a uniform wet pick-up of 70-80%.
e Batching:

o Immediately after padding, roll the fabric onto a batching roller.
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o Wrap the entire roll securely in a plastic film to prevent evaporation of water and
absorption of atmospheric carbon dioxide, which would lower the pH.[18]

o Store the batch and allow it to rotate slowly at ambient temperature (25-30°C) for 12-24
hours to allow for dye fixation.[17]

o Wash-off:

o After the batching period, unroll the fabric and subject it to a thorough wash-off procedure
similar to the one described in the exhaust method (cold rinse, hot rinse, soaping at the
boil, and final rinses) to remove unfixed dye.

e Drying: Dry the washed fabric.

Visualized Workflow

The following diagram illustrates the general workflow for the exhaustion dyeing of cotton with
Reactive Red 180.
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Auxiliary Solutions
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Exhaust Dyeing Process

5. Immerse Fabric
(Run 10 min)

6. Add Dye Solution
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8. Exhaustion
(Hold for 30 min)
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Solution

10. Fixation
(Hold for 45-75 min)

Post-Treatment

11. Drain Dyebath

12. Cold & Hot Rinse
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14. Final Rinsing

15. Squeeze & Dry

Final Dyed Fabric

Click to download full resolution via product page

Caption: Workflow for Exhaustion Dyeing of Cotton.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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